Cas no 5990-96-5 (4-[1-(2-methylbenzyl)-1H-benzimidazol-2-yl]-1,2,5-oxadiazol-3-amine)

• Product Name: 4-[1-(2-methylbenzyl)-1H-benzimidazol-2-yl]-1,2,5-oxadiazol-3-amine
• CAS No: 5990-96-5
• MF: C₁₇H₁₅N₅O
• MW: 305.333902597427
• CID: 1622611
• PubChem ID: 753165
• Update Time: 2025-04-21

4-[1-(2-methylbenzyl)-1H-benzimidazol-2-yl]-1,2,5-oxadiazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 4-[1-(2-methylbenzyl)-1H-benzimidazol-2-yl]-1,2,5-oxadiazol-3-amine
• AKOS000596331
• CCG-114345
• CB07229
• CBMicro_005174
• DTXSID80353788
• STL388264
• SCHEMBL1899944
• SMSF0010844
• BIM-0005252.P001
• Oprea1_405701
• EU-0081315
• 4-[1-[(2-methylphenyl)methyl]benzimidazol-2-yl]-1,2,5-oxadiazol-3-amine
• 5990-96-5
• 356095-69-7

• Inchi： 1S/C17H15N5O/c1-11-6-2-3-7-12(11)10-22-14-9-5-4-8-13(14)19-17(22)15-16(18)21-23-20-15/h2-9H,10H2,1H3,(H2,18,21)
• InChI Key： HIUITJWNRMJIBF-UHFFFAOYSA-N
• SMILES： O1N=C(C(C2=NC3C=CC=CC=3N2CC2C=CC=CC=2C)=N1)N

Computed Properties

• Exact Mass: 305.12785
• Monoisotopic Mass: 305.12766012g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 82.8Ų

Experimental Properties

• PSA: 82.76